Cas no 942013-56-1 (3-chloro-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 942013-56-1
• MF: C₁₇H₁₄ClN₃O₃S
• MW: 375.829361438751
• CID: 5503489
• Update Time: 2025-10-30

3-chloro-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]benzenesulfonamide
• 3-chloro-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C17H14ClN3O3S/c1-21-17(22)9-8-16(19-21)12-4-2-6-14(10-12)20-25(23,24)15-7-3-5-13(18)11-15/h2-11,20H,1H3
• InChI Key： JLFWNUVRKJQTHY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN(C)C(=O)C=C3)=C2)(=O)=O)=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylbenzene-1-sulfonamide

Compound CAS No. 942013-56-1: 3-Chloro-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzene-1-sulfonamide

The compound with CAS No. 942013-56-1, commonly referred to as 3-chloro-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their unique properties and versatility. The structure of this compound is characterized by a benzene ring substituted with a chlorine atom and a sulfonamide group, which is further connected to a pyridazine derivative.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The pyridazine ring in this compound contributes to its aromatic stability and enhances its ability to interact with biological targets. The methyl group at position 1 of the pyridazine moiety adds further functional complexity, potentially influencing the compound's solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential as a selective inhibitor of certain enzymes or receptors. Researchers have explored its ability to modulate cellular pathways, making it a promising candidate for therapeutic interventions in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that this compound may exhibit antiproliferative activity against various cancer cell lines, potentially through the inhibition of key signaling molecules.

The synthesis of CAS No. 942013-56-1 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the pyridazine ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Its lipophilicity and metabolic stability are critical factors that determine its suitability as a drug candidate. Researchers have also investigated its toxicological profile, which is essential for assessing its safety in clinical applications.

Looking ahead, the development of CAS No. 942013-56-1 into a therapeutic agent will depend on further preclinical testing and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, CAS No. 942013-56-1, or 3-chloro-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzene-1-sulfonamide, represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a key player in the quest for innovative therapeutic solutions.